Cas no 1546724-74-6 (7-Cyclopropylisoquinolin-1-ol)

• Product Name: 7-Cyclopropylisoquinolin-1-ol
• CAS No: 1546724-74-6
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 5579498
• Update Time: 2025-06-13

7-Cyclopropylisoquinolin-1-ol Chemical and Physical Properties

Names and Identifiers

• 7-Cyclopropylisoquinolin-1-ol
• 1(2H)-Isoquinolinone, 7-cyclopropyl-

• Inchi： 1S/C12H11NO/c14-12-11-7-10(8-1-2-8)4-3-9(11)5-6-13-12/h3-8H,1-2H2,(H,13,14)
• InChI Key： BZBBPGNPGOCEOC-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC(C3CC3)=C2)C=CN1

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• Boiling Point: 418.6±45.0 °C(Predicted)
• pka: 13.21±0.20(Predicted)

Additional information on 7-Cyclopropylisoquinolin-1-ol

7-Cyclopropylisoquinolin-1-ol (CAS No. 1546724-74-6): An Emerging Compound in Pharmaceutical Research

7-Cyclopropylisoquinolin-1-ol (CAS No. 1546724-74-6) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This isoquinoline derivative, characterized by a cyclopropyl group at the 7-position, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of 7-Cyclopropylisoquinolin-1-ol is particularly intriguing due to its isoquinoline core, which is a common scaffold found in many bioactive compounds. The cyclopropyl substituent at the 7-position adds a layer of complexity and potentially enhances the compound's pharmacological properties. Recent research has focused on understanding how this specific substitution influences the compound's interactions with biological targets.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of 7-Cyclopropylisoquinolin-1-ol to various receptors and enzymes. The results indicated that this compound exhibits high selectivity for certain G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. This selectivity is attributed to the unique conformational flexibility provided by the cyclopropyl group, allowing the molecule to adopt optimal binding poses.

Another area of interest is the potential of 7-Cyclopropylisoquinolin-1-ol as an anti-inflammatory agent. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Preclinical studies have shown that 7-Cyclopropylisoquinolin-1-ol can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases. These findings are supported by in vitro and in vivo experiments, which have demonstrated significant reductions in inflammatory markers in both cell cultures and animal models.

The pharmacokinetic properties of 7-Cyclopropylisoquinolin-1-ol have also been extensively studied. Researchers have found that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further development. In particular, its oral bioavailability and stability in physiological conditions are notable advantages that could facilitate its use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-Cyclopropylisoquinolin-1-ol in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects that may require further investigation.

Beyond its anti-inflammatory properties, 7-Cyclopropylisoquinolin-1-ol has also shown potential as an antiviral agent. In vitro studies have demonstrated its ability to inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism behind this antiviral activity is not yet fully understood but is thought to involve interference with viral entry or replication processes within host cells.

The versatility of 7-Cyclopropylisoquinolin-1-ol extends to its potential applications in neurodegenerative diseases. Research has indicated that this compound can modulate certain signaling pathways associated with neuroinflammation and neuronal damage. For example, it has been shown to reduce oxidative stress and protect neurons from apoptosis, making it a candidate for further exploration in conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, 7-Cyclopropylisoquinolin-1-ol (CAS No. 1546724-74-6) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities, it is likely that this compound will play an increasingly important role in the treatment of various diseases.